Cas no 27617-34-1 (1H,1H-Perfluoro(2,5,8,11,14-pentamethyl-3,6,9,12,15-oxaoctadecan-1-ol))

• Product Name: 1H,1H-Perfluoro(2,5,8,11,14-pentamethyl-3,6,9,12,15-oxaoctadecan-1-ol)
• CAS No: 27617-34-1
• MF: C₁₈H₃F₃₅O₆
• MW: 980.156949281693
• MDL: MFCD08460481
• CID: 251316
• PubChem ID: 44717371
• Update Time: 2025-11-02

1H,1H-Perfluoro(2,5,8,11,14-pentamethyl-3,6,9,12,15-oxaoctadecan-1-ol) Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15-Pentaoxaoctadecan-1-ol,2,4,4,5,7,7,8,10,10,11,13,13,14,16,16,17,17,18,18,18-eicosafluoro-2,5,8,11,14-pentakis(trifluoromethyl)-
• 1H,1H-PERFLUORO(2,5,8,11,14-PENTAMETHYL-3,6,9,12,15-OXAOCTADECAN-1-OL)
• 2,3,3,3-tetrafluoro-2-[1,1,2,3,3,3-hexafluoro-2-[1,1,2,3,3,3-hexafluoro-2-[1,1,2,3,3,3-hexafluoro-2-[1,1,2,3,3,3-hexafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)propoxy]propoxy]propoxy]propoxy]propan-1
• 2,4,4,5,7,7,8,10,10,11,13,13,14,16,16,17,17,18,18,18-icosafluoro-2,5,8,11,14-pentakis(trifluoromethyl)-3,6,9,12,15-pentaoxaoctadecane-1-ol
• MFCD08460481
• AKOS025310330
• 27617-34-1
• 2, 3, 3, 3-tetrafluoro-2-[1, 1, 2, 3, 3, 3-hexafluoro-2-[1, 1, 2, 3, 3, 3-hexafluoro-2-[1, 1, 2, 3, 3, 3-hexafluoro-2-[1, 1, 2, 3, 3, 3-hexafluoro-2-(1, 1, 2, 2, 3, 3, 3-heptafluoropropoxy)propoxy]propoxy]propoxy]propoxy]propan-1-ol
• A819138
• 2,4,4,5,7,7,8,10,10,11,13,13,14,16,16,17,17,18,18,18-icosafluoro-2,5,8,11,14-pentakis(trifluoromethyl)-3,6,9,12,15-pentaoxaoctadecan-1-ol
• DTXSID20660160
• 2,3,3,3-tetrafluoro-2-[1,1,2,3,3,3-hexafluoro-2-[1,1,2,3,3,3-hexafluoro-2-[1,1,2,3,3,3-hexafluoro-2-[1,1,2,3,3,3-hexafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)propoxy]propoxy]propoxy]propoxy]propan-1-ol
• NS00109543
• SCHEMBL14488719
• AUFAGMAKCNOJNR-UHFFFAOYSA-N
• 1H,1H-Perfluoro(2,5,8,11,14-pentamethyl-3,6,9,12,15-oxaoctadecan-1-ol)

• MDL： MFCD08460481
• Inchi： 1S/C18H3F35O6/c19-2(1-54,8(26,27)28)55-15(46,47)4(22,10(32,33)34)57-17(50,51)6(24,12(38,39)40)59-18(52,53)7(25,13(41,42)43)58-16(48,49)5(23,11(35,36)37)56-14(44,45)3(20,21)9(29,30)31/h54H,1H2
• InChI Key： AUFAGMAKCNOJNR-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(OC(C(F)(F)F)(C(OC(C(F)(F)F)(CO)F)(F)F)F)(F)F)OC(C(C(F)(F)F)(OC(C(C(F)(F)F)(OC(C(C(F)(F)F)(F)F)(F)F)F)(F)F)F)(F)F

Computed Properties

• Exact Mass: 979.93700
• Monoisotopic Mass: 979.9370735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 41
• Heavy Atom Count: 59
• Rotatable Bond Count: 16
• Complexity: 1460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.38000
• LogP: 10.36380

1H,1H-Perfluoro(2,5,8,11,14-pentamethyl-3,6,9,12,15-oxaoctadecan-1-ol) Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on 1H,1H-Perfluoro(2,5,8,11,14-pentamethyl-3,6,9,12,15-oxaoctadecan-1-ol)

1H,1H-Perfluoro(2,5,8,11,14-pentamethyl-3,6,9,12,15-oxaoctadecan-1-ol): A Versatile Fluorinated Surfactant for Advanced Applications

In the world of specialty chemicals, 1H,1H-Perfluoro(2,5,8,11,14-pentamethyl-3,6,9,12,15-oxaoctadecan-1-ol) (CAS No. 27617-34-1) stands out as a remarkable fluorinated surfactant with unique properties that make it invaluable across various industries. This compound, often referred to as a fluorinated polyether alcohol, combines the exceptional surface activity of fluorochemicals with the structural versatility of polyether chains.

The molecular structure of 1H,1H-Perfluoro(2,5,8,11,14-pentamethyl-3,6,9,12,15-oxaoctadecan-1-ol) features a perfluorinated segment attached to a polyether backbone terminated with a hydroxyl group. This unique architecture gives the compound its characteristic amphiphilic properties, making it highly effective as a surface tension reducer and wetting agent in numerous applications.

One of the most significant advantages of this fluorinated surfactant is its exceptional thermal and chemical stability. Unlike conventional hydrocarbon-based surfactants, 1H,1H-Perfluoro(2,5,8,11,14-pentamethyl-3,6,9,12,15-oxaoctadecan-1-ol) maintains its performance even under extreme conditions, making it particularly valuable for applications in harsh environments. This property has led to its widespread use in high-performance coatings and specialty materials.

The current market for fluorinated surfactants is experiencing significant growth, driven by increasing demand from the electronics, coatings, and specialty materials sectors. As industries seek more environmentally friendly alternatives to traditional perfluorinated compounds, 1H,1H-Perfluoro(2,5,8,11,14-pentamethyl-3,6,9,12,15-oxaoctadecan-1-ol) has emerged as a preferred choice due to its balanced performance and relatively improved environmental profile.

In the electronics industry, this compound plays a crucial role as a leveling agent and wetting agent in photoresist formulations. Its ability to reduce surface tension while maintaining compatibility with other formulation components makes it indispensable for advanced semiconductor manufacturing processes. Recent research has focused on optimizing its use in next-generation lithography techniques, addressing common search queries like "best surfactants for photoresist formulations" and "fluorinated additives for semiconductor applications."

The coatings industry has also embraced 1H,1H-Perfluoro(2,5,8,11,14-pentamethyl-3,6,9,12,15-oxaoctadecan-1-ol) for its ability to improve surface properties without compromising other performance characteristics. It's particularly effective in creating uniform, defect-free coatings on challenging substrates, answering industry needs expressed in searches such as "how to improve coating uniformity" and "additives for high-performance coatings."

Environmental considerations have become increasingly important in the selection of fluorinated compounds. While 1H,1H-Perfluoro(2,5,8,11,14-pentamethyl-3,6,9,12,15-oxaoctadecan-1-ol) offers many of the desirable properties of traditional fluorosurfactants, its modified structure presents certain environmental advantages. This aspect has made it a subject of research for scientists investigating "eco-friendly fluorinated surfactants" and "sustainable alternatives to PFOA."

From a formulation perspective, the hydroxyl group in 1H,1H-Perfluoro(2,5,8,11,14-pentamethyl-3,6,9,12,15-oxaoctadecan-1-ol) provides valuable synthetic versatility. It can serve as a reactive site for further chemical modifications, allowing the creation of customized derivatives tailored to specific applications. This feature has sparked interest among researchers exploring "functional fluorinated surfactants" and "tailor-made surface active agents."

The unique combination of properties in 1H,1H-Perfluoro(2,5,8,11,14-pentamethyl-3,6,9,12,15-oxaoctadecan-1-ol) continues to inspire innovation across multiple fields. As industries evolve and new challenges emerge, this versatile compound is likely to find even broader applications, particularly in areas requiring advanced surface modification and controlled interfacial phenomena.

Quality control and characterization of 1H,1H-Perfluoro(2,5,8,11,14-pentamethyl-3,6,9,12,15-oxaoctadecan-1-ol) are critical aspects of its production and application. Advanced analytical techniques such as mass spectrometry and NMR spectroscopy are typically employed to ensure product consistency and purity, addressing common quality-related search terms like "how to analyze fluorinated surfactants" and "quality control methods for specialty chemicals."

Looking to the future, research continues to explore novel applications for 1H,1H-Perfluoro(2,5,8,11,14-pentamethyl-3,6,9,12,15-oxaoctadecan-1-ol) in emerging technologies. Its potential uses in energy storage systems, advanced materials, and biomedical applications are particularly promising areas of investigation, responding to growing interest in "fluorinated materials for batteries" and "medical applications of fluorosurfactants."

For formulators and researchers working with 1H,1H-Perfluoro(2,5,8,11,14-pentamethyl-3,6,9,12,15-oxaoctadecan-1-ol), understanding its structure-property relationships is key to maximizing its benefits. The compound's performance can be fine-tuned through careful control of formulation parameters, making it a versatile tool for solving complex surface and interface challenges in diverse applications.